1,3-Benzodioxol-5-yl-[2-[[3-(trifluoromethyl)phenyl]methylsulfanyl]-4,5-dihydroimidazol-1-yl]methanone

• IUPAC Name: 1,3-benzodioxol-5-yl-[2-[[3-(trifluoromethyl)phenyl]methylsulfanyl]-4,5-dihydroimidazol-1-yl]methanone
• InChI: InChI=1S/C19H15F3N2O3S/c20-19(21,22)14-3-1-2-12(8-14)10-28-18-23-6-7-24(18)17(25)13-4-5-15-16(9-13)27-11-26-15/h1-5,8-9H,6-7,10-11H2
• InChI Key: QPDNAWFFRKGRCB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=N1)SCC2=CC(=CC=C2)C(F)(F)F)C(=O)C3=CC4=C(C=C3)OCO4
• Molecular Formula: C19H15F3N2O3S
• Molecular Weight: 408.4 g/mol
• CAS No.: 851805-67-9

Description

The compound is an organic molecule that contains several functional groups, including a benzodioxol group, a trifluoromethyl group, a sulfanyl group, and an imidazole group. These groups are common in many pharmaceuticals and synthetic organic compounds, suggesting that this compound may have been synthesized for research purposes.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The benzodioxol, trifluoromethyl, sulfanyl, and imidazole groups each contribute to the overall structure.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Without specific data, we can only make general predictions based on the properties of similar compounds.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. Without specific studies on this compound, it’s impossible to determine its exact mechanism of action.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as how it interacts with biological systems. Without specific data, it’s impossible to provide accurate information on the safety and hazards of this compound.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. It could be studied for its potential uses in medicine, materials science, or other fields.